4-Formyl-3-(methylsulfanyl)benzonitrile
Description
4-Formyl-3-(methylsulfanyl)benzonitrile is a substituted benzonitrile derivative featuring a formyl (-CHO) group at the para position, a methylsulfanyl (-SMe) group at the meta position, and a nitrile (-CN) group at the benzene core. These compounds are critical intermediates in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric tunability .
Properties
Molecular Formula |
C9H7NOS |
|---|---|
Molecular Weight |
177.22 g/mol |
IUPAC Name |
4-formyl-3-methylsulfanylbenzonitrile |
InChI |
InChI=1S/C9H7NOS/c1-12-9-4-7(5-10)2-3-8(9)6-11/h2-4,6H,1H3 |
InChI Key |
ZIWNZKLVXBOJPA-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=C(C=CC(=C1)C#N)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The substituents on the benzene ring significantly influence molecular weight, density, and thermal stability. Key analogs include:
| Compound Name | CAS Number | Molecular Formula | Molar Mass (g/mol) | Density (g/cm³) | Boiling Point (°C) | Key Substituents |
|---|---|---|---|---|---|---|
| 4-Formyl-3-(methylsulfonyl)benzonitrile | 1161921-93-2 | C₉H₇NO₃S | 209.22 | 1.39 (predicted) | 468.6 (predicted) | -CHO, -SO₂Me, -CN |
| 4-Formyl-3-methoxybenzonitrile | 21962-45-8 | C₉H₇NO₂ | 161.16 | 1.18 | 318.2 | -CHO, -OMe, -CN |
| 4-Formyl-3-methylbenzonitrile | 27609-91-2 | C₉H₇NO | 145.16 | N/A | N/A | -CHO, -Me, -CN |
| 4-(2,6-Dimethylphenylthio)benzonitrile | N/A | C₁₅H₁₃NS | 239.34 | N/A | N/A | -CN, -S(2,6-Me₂C₆H₃) |
Key Observations :
- Electron Effects : The methylsulfonyl (-SO₂Me) group is strongly electron-withdrawing, enhancing electrophilic reactivity at the formyl group compared to the electron-donating methoxy (-OMe) group .
- Thermal Stability : Higher boiling points correlate with increased molecular weight and polarity (e.g., sulfonyl derivative: 468.6°C vs. methoxy: 318.2°C) .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
